Ethyl 2-{4-chloro[(4-chlorophenyl)sulfonyl]anilino}acetate
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Description
Ethyl 2-{4-chloro[(4-chlorophenyl)sulfonyl]anilino}acetate is a chemical compound . Unfortunately, there is limited information available about this specific compound in the public domain.
Physical And Chemical Properties Analysis
The physical and chemical properties of Ethyl 2-{4-chloro[(4-chlorophenyl)sulfonyl]anilino}acetate are not well documented in the available literature .Scientific Research Applications
- Targeted Kinase Inhibitors : Ethyl 2-{4-chloro[(4-chlorophenyl)sulfonyl]anilino}acetate may serve as a scaffold for designing kinase inhibitors. Researchers can modify its structure to create compounds that selectively inhibit specific kinases involved in diseases like cancer or inflammatory disorders .
- Anti-Inflammatory Agents : The sulfonyl group in this compound suggests potential anti-inflammatory activity. Scientists explore its derivatives for their ability to modulate inflammatory pathways .
- Sulfonamide Formation : Ethyl 2-{4-chloro[(4-chlorophenyl)sulfonyl]anilino}acetate can be used as a precursor for synthesizing sulfonamides. These compounds find applications in medicinal chemistry and agrochemicals .
- Arylation Reactions : The chloro-substituted aniline moiety allows for arylation reactions, enabling the introduction of diverse functional groups. Researchers use it in the construction of complex organic molecules .
- Polymer Additives : Researchers investigate the incorporation of this compound into polymer matrices to enhance material properties. It may improve mechanical strength, thermal stability, or flame retardancy .
- Photoinitiators : Ethyl 2-{4-chloro[(4-chlorophenyl)sulfonyl]anilino}acetate derivatives serve as photoinitiators in UV-curable coatings and adhesives. Upon exposure to UV light, they initiate polymerization reactions .
- Herbicides : The compound’s structural features make it a potential herbicide candidate. Researchers explore its efficacy in weed control .
- Fungicides : Sulfonyl-containing compounds often exhibit antifungal properties. Ethyl 2-{4-chloro[(4-chlorophenyl)sulfonyl]anilino}acetate derivatives could serve as novel fungicides .
- Fluorescent Probes : Scientists modify this compound to create fluorescent probes for detecting specific analytes. These probes find applications in bioimaging and environmental monitoring .
- Chromatographic Standards : Ethyl 2-{4-chloro[(4-chlorophenyl)sulfonyl]anilino}acetate derivatives serve as reference standards in high-performance liquid chromatography (HPLC) and gas chromatography (GC) .
- Dye Sensitizers : Researchers investigate its potential as a dye sensitizer in solar cells. The compound’s absorption properties may enhance light harvesting efficiency .
- Electroluminescent Materials : Ethyl 2-{4-chloro[(4-chlorophenyl)sulfonyl]anilino}acetate derivatives could contribute to electroluminescent devices, such as organic light-emitting diodes (OLEDs) .
Medicinal Chemistry and Drug Development
Organic Synthesis and Chemical Reactions
Materials Science and Polymer Chemistry
Agrochemicals and Crop Protection
Analytical Chemistry and Detection Methods
Photophysics and Optoelectronics
properties
IUPAC Name |
ethyl 2-(4-chloro-N-(4-chlorophenyl)sulfonylanilino)acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15Cl2NO4S/c1-2-23-16(20)11-19(14-7-3-12(17)4-8-14)24(21,22)15-9-5-13(18)6-10-15/h3-10H,2,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKAFSYRVBHZLIW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CN(C1=CC=C(C=C1)Cl)S(=O)(=O)C2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15Cl2NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-{4-chloro[(4-chlorophenyl)sulfonyl]anilino}acetate |
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